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Compound of Interest

Compound Name: (1S)-(-)-alpha-Pinene

Cat. No.: B1631427 Get Quote

This technical guide provides a comprehensive overview of the core physical and chemical

properties of (1S)-(-)-alpha-Pinene, tailored for researchers, scientists, and professionals in

drug development. (1S)-(-)-alpha-Pinene is a naturally occurring bicyclic monoterpene,

primarily extracted from coniferous trees.[1] It is a significant compound in the fragrance, flavor,

and pharmaceutical industries, with potential therapeutic applications including anti-

inflammatory and bronchodilator effects.[1]

Physical and Chemical Properties
(1S)-(-)-alpha-Pinene is a clear, colorless liquid with a characteristic turpentine-like odor.[2][3]

[4] It is a flammable liquid and vapor.[5] The following table summarizes its key physical and

chemical properties.
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Property Value

Molecular Formula C₁₀H₁₆[1][6]

Molecular Weight 136.23 g/mol [2]

CAS Number 7785-26-4[1]

Appearance Clear colorless liquid[1][2][3][4]

Odor Turpentine-like, fresh pine[2][6]

Melting Point -64 °C to -62 °C[1][7]

Boiling Point 155 - 158 °C[1][7][8]

Density 0.858 to 0.86 g/cm³ at 20 °C[9]

Refractive Index (n20/D) 1.464 - 1.468[1]

Optical Rotation [α]²⁰/D -20.0° to -50.0° (undiluted)[10]

Flash Point 31.3 °C to 32 °C[10]

Autoignition Temperature 255 °C[10]

Vapor Pressure 5 hPa at 25 °C[10]

Solubility
Insoluble in water; soluble in alcohol, ether, and

other organic solvents.[2]

Product Specifications
The quality of (1S)-(-)-alpha-Pinene is critical for its application in research and development.

The following table outlines typical product specifications for commercially available (1S)-(-)-
alpha-Pinene.
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Specification Value

Purity (Assay by GC) ≥ 95.0% to ≥ 98%[1][11]

Appearance Colorless liquid[1][12]

Odor Pine[12]

Specific Gravity (@ 25°C) 0.850 - 0.864[12]

Refractive Index (@ 20°C) 1.460 - 1.470[12]

Optical Rotation -20° to -50°[12]

Storage Conditions
Store at 2-8°C under an inert gas, away from

heat and open flame.[8]

Experimental Protocols
Determination of Optical Rotation
Objective: To measure the specific rotation of (1S)-(-)-alpha-Pinene, which is a critical

parameter for confirming its enantiomeric purity.

Apparatus:

Polarimeter

Sodium D-line light source (589 nm)

Polarimeter tube (100 mm)

Volumetric flask

Analytical balance

Procedure:

Sample Preparation: Prepare a solution of known concentration by accurately weighing a

sample of (1S)-(-)-alpha-Pinene and dissolving it in a suitable solvent (e.g., ethanol) in a

volumetric flask.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemimpex.com/products/39167
https://www.fishersci.ca/shop/products/1s-alpha-pinene-98-acros-organics-4/p-4509873
https://www.chemimpex.com/products/39167
https://www.aurochemicals.com/wp-content/uploads/2025/11/Alpha-Pinene-1S-Natural-Spec.pdf
https://www.aurochemicals.com/wp-content/uploads/2025/11/Alpha-Pinene-1S-Natural-Spec.pdf
https://www.aurochemicals.com/wp-content/uploads/2025/11/Alpha-Pinene-1S-Natural-Spec.pdf
https://www.aurochemicals.com/wp-content/uploads/2025/11/Alpha-Pinene-1S-Natural-Spec.pdf
https://www.aurochemicals.com/wp-content/uploads/2025/11/Alpha-Pinene-1S-Natural-Spec.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3499047.htm
https://www.benchchem.com/product/b1631427?utm_src=pdf-body
https://www.benchchem.com/product/b1631427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrument Calibration: Calibrate the polarimeter using a blank solvent.

Measurement: Fill the polarimeter tube with the prepared sample solution, ensuring no air

bubbles are present. Place the tube in the polarimeter and measure the observed rotation.

Calculation: The specific rotation [α] is calculated using the following formula: [α] = α / (l * c)

Where:

α is the observed rotation in degrees.

l is the path length of the polarimeter tube in decimeters (100 mm = 1 dm).

c is the concentration of the solution in g/mL.

The measurement is typically performed at 20°C.[13]

Determination of Refractive Index
Objective: To measure the refractive index of (1S)-(-)-alpha-Pinene, which is a fundamental

physical property used for identification and quality control.

Apparatus:

Abbe refractometer

Constant temperature water bath (20°C)

Dropper

Lens paper and a suitable solvent (e.g., ethanol or isopropanol)

Procedure:

Instrument Setup: Turn on the refractometer and the constant temperature water bath,

setting it to 20°C. Allow the instrument to equilibrate.

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://jpdb.nihs.go.jp/jp14e/14data/General_Test/Optical_Rotation_Determinat.pdf
https://www.benchchem.com/product/b1631427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Application: Place a few drops of the (1S)-(-)-alpha-Pinene sample onto the prism of

the refractometer.

Measurement: Close the prism and allow the sample to reach the target temperature. Adjust

the instrument to bring the dividing line between the light and dark fields into sharp focus at

the crosshairs. Read the refractive index from the scale.

Cleaning: Clean the prism thoroughly with a soft tissue and a suitable solvent after the

measurement.

Logical Relationships in Quality Assessment
The following diagram illustrates the relationship between the fundamental physical properties

of (1S)-(-)-alpha-Pinene and the specifications used for its quality control. The physical

properties are inherent characteristics of the molecule, while the specifications are the quality

standards it must meet for use in research and manufacturing.

Relationship between Physical Properties and Specifications of (1S)-(-)-alpha-Pinene

Core Physical Properties

Molecular Structure

C10H16

Bicyclic Monoterpene
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≥ 95-98%

Influences
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Optical Rotation

-20° to -50°

Dictates

Physical State

Liquid at STP

Refractive Index

1.460 - 1.470

Affects

Specific Gravity

0.850 - 0.864

Affects

Click to download full resolution via product page

Caption: Logical workflow for quality assessment of (1S)-(-)-alpha-Pinene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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